Cas no 499242-13-6 (1,4-Benzenedicarboxylic acid, compd. with 4,7-phenanthroline (1:1))

• Product Name: 1,4-Benzenedicarboxylic acid, compd. with 4,7-phenanthroline (1:1)
• CAS No: 499242-13-6
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 1541873
• Update Time: 2024-08-23

1,4-Benzenedicarboxylic acid, compd. with 4,7-phenanthroline (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, compd. with 4,7-phenanthroline (1:1)

• Inchi： 1S/C12H8N2.C8H6O4/c1-3-9-10-4-2-8-14-12(10)6-5-11(9)13-7-1;9-7(10)5-1-2-6(4-3-5)8(11)12/h1-8H;1-4H,(H,9,10)(H,11,12)
• InChI Key： QOHYTZWBOVSMMP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(=O)O)=CC=1)(=O)O.C12C=CC=NC1=CC=C1N=CC=CC=21

Computed Properties

• Exact Mass: 346.09542

Experimental Properties

• PSA: 100.38